Cas no 40427-66-5 (Benzothiazole, 4-chloro-2-(phenylthio)-)

• Product Name: Benzothiazole, 4-chloro-2-(phenylthio)-
• CAS No: 40427-66-5
• MF: C₁₃H₈ClNS₂
• MW: 277.792319297791
• CID: 333964
• PubChem ID: 3016186
• Update Time: 2025-05-21

Benzothiazole, 4-chloro-2-(phenylthio)- Chemical and Physical Properties

Names and Identifiers

• 4-Chloro-2-(phenylthio)benzothiazole
• 4-chloro-2-phenylsulfanyl-1,3-benzothiazole
• RS2UX5AVK6
• NS00030784
• Benzothiazole, 4-chloro-2-(phenylthio)-
• 4-chloro-2-(phenylthio)benzo[d]thiazole
• EINECS 254-915-7
• UNII-RS2UX5AVK6
• DTXSID30193439
• 40427-66-5

• Inchi： 1S/C13H8ClNS2/c14-10-7-4-8-11-12(10)15-13(17-11)16-9-5-2-1-3-6-9/h1-8H
• InChI Key： CXNIKATUXOZKJB-UHFFFAOYSA-N
• SMILES： ClC1=CC=CC2=C1N=C(SC1C=CC=CC=1)S2

Computed Properties

• Exact Mass: 276.979
• Monoisotopic Mass: 276.979
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 258
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.4
• Topological Polar Surface Area: 66.4Ų

Experimental Properties

• Density: 1.44
• Boiling Point: 431.9°C at 760 mmHg
• Flash Point: 215°C
• Refractive Index: 1.742

Additional information on Benzothiazole, 4-chloro-2-(phenylthio)-

Benzothiazole, 4-chloro-2-(phenylthio)- (CAS No. 40427-66-5): A Comprehensive Overview

Benzothiazole, 4-chloro-2-(phenylthio)- (CAS No. 40427-66-5) is a specialized organic compound that has garnered significant attention in various industrial and research applications. This compound belongs to the benzothiazole derivatives family, known for their unique chemical properties and versatility. With the increasing demand for high-performance materials and advanced chemical solutions, 4-chloro-2-(phenylthio)benzothiazole has emerged as a key player in sectors such as pharmaceuticals, agrochemicals, and material science.

The molecular structure of Benzothiazole, 4-chloro-2-(phenylthio)- features a benzothiazole core substituted with a chlorine atom at the 4-position and a phenylthio group at the 2-position. This configuration imparts distinct electronic and steric properties, making it a valuable intermediate in synthetic chemistry. Researchers and manufacturers often seek CAS 40427-66-5 for its ability to facilitate complex reactions, including cross-coupling and heterocyclic synthesis, which are pivotal in drug discovery and material innovation.

One of the most discussed applications of 4-chloro-2-(phenylthio)benzothiazole is its role in the development of photoactive materials. With the growing interest in renewable energy and optoelectronic devices, this compound has been explored for its potential in organic photovoltaics (OPVs) and light-emitting diodes (OLEDs). Its ability to absorb and emit light at specific wavelengths makes it a candidate for next-generation energy-efficient technologies, aligning with global sustainability goals.

In the pharmaceutical industry, Benzothiazole, 4-chloro-2-(phenylthio)- serves as a building block for the synthesis of bioactive molecules. Recent studies highlight its utility in creating antimicrobial and anti-inflammatory agents, addressing the urgent need for novel therapeutics amid rising antibiotic resistance. The compound's heterocyclic framework is particularly advantageous for designing drugs with enhanced bioavailability and target specificity.

From a commercial perspective, the demand for CAS 40427-66-5 is driven by its scalability and compatibility with modern green chemistry practices. Manufacturers are increasingly adopting eco-friendly synthesis routes to produce 4-chloro-2-(phenylthio)benzothiazole, minimizing waste and reducing environmental impact. This trend resonates with the broader shift toward sustainable chemical production, a hot topic among industry stakeholders and regulatory bodies.

Analytical techniques such as HPLC, NMR, and mass spectrometry are routinely employed to characterize Benzothiazole, 4-chloro-2-(phenylthio)-, ensuring high purity and consistency. Quality control is critical, especially when the compound is used in sensitive applications like drug formulation or electronic materials. Suppliers often provide detailed technical data sheets to meet the stringent requirements of end-users.

Looking ahead, the versatility of 4-chloro-2-(phenylthio)benzothiazole positions it as a compound of interest for future innovations. Whether in advanced materials, pharmaceuticals, or agrochemicals, its unique properties continue to inspire research and development. As industries evolve to meet emerging challenges, CAS 40427-66-5 is likely to remain a focal point for scientific and commercial exploration.

For researchers and procurement specialists seeking reliable information on Benzothiazole, 4-chloro-2-(phenylthio)-, understanding its synthesis, applications, and market trends is essential. This overview aims to provide a balanced perspective on the compound's significance while addressing common queries related to its chemical properties, industrial uses, and safety profiles. By staying informed, stakeholders can make data-driven decisions in their respective fields.